Cas no 1508220-36-7 (1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine)

1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine structure
1508220-36-7 structure
Product Name:1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
CAS No:1508220-36-7
MF:C9H8BrFN4
MW:271.089023590088
MDL:MFCD23751319
CID:5611835
PubChem ID:79710281
Update Time:2023-11-24

1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-3-amine, 1-[(3-bromo-5-fluorophenyl)methyl]-
    • 1-(3-Bromo-5-fluorobenzyl)-1h-1,2,4-triazol-3-amine
    • EN300-804759
    • AKOS018267542
    • 1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
    • 1508220-36-7
    • CS-0284860
    • 1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
    • MDL: MFCD23751319
    • Inchi: 1S/C9H8BrFN4/c10-7-1-6(2-8(11)3-7)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
    • InChI Key: QJBAWUINBKHNTP-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC(F)=CC(Br)=C2)C=NC(N)=N1

Computed Properties

  • Exact Mass: 269.99164g/mol
  • Monoisotopic Mass: 269.99164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.77±0.1 g/cm3(Predicted)
  • Boiling Point: 443.8±55.0 °C(Predicted)
  • pka: 4.13±0.12(Predicted)

1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-804759-1g
1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
1508220-36-7
1g
$699.0 2023-09-03
Enamine
EN300-804759-5g
1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
1508220-36-7
5g
$2028.0 2023-09-03
Enamine
EN300-804759-10g
1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
1508220-36-7
10g
$3007.0 2023-09-03
Enamine
EN300-804759-0.05g
1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
1508220-36-7 95%
0.05g
$587.0 2024-05-21
Enamine
EN300-804759-0.1g
1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
1508220-36-7 95%
0.1g
$615.0 2024-05-21
Enamine
EN300-804759-0.25g
1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
1508220-36-7 95%
0.25g
$642.0 2024-05-21
Enamine
EN300-804759-0.5g
1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
1508220-36-7 95%
0.5g
$671.0 2024-05-21
Enamine
EN300-804759-1.0g
1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
1508220-36-7 95%
1.0g
$699.0 2024-05-21
Enamine
EN300-804759-2.5g
1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
1508220-36-7 95%
2.5g
$1370.0 2024-05-21
Enamine
EN300-804759-5.0g
1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
1508220-36-7 95%
5.0g
$2028.0 2024-05-21
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk